Cas no 19492-61-6 (Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 19492-61-6
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• MDL: MFCD00228490
• CID: 1387552
• PubChem ID: 3096010
• Update Time: 2025-10-30

Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid,4-[4-(dimethylamino)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethylester
• ethyl 4-(4-dimethylaminophenyl)-6-methyl-2-thioxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• ethyl 4-[4-(dimethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl 4-(4-dimethylaminophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• 4-(4-dimethylaminophenyl)-6-methyl-2-thioxo-3,4-dihydro-1H-pyrimidine-5-carboxylic acid ethyl ester
• AKOS005629555
• 19492-61-6
• ethyl 6-[4-(dimethylamino)phenyl]-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate
• MFCD00228490
• ethyl 4-(4-(dimethylamino)phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• STK849362
• EU-0067397
• ALBB-027883
• SR-01000393987-1
• AKOS016082161
• ethyl4-[4-(dimethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl 4-[4-(dimethylamino)phenyl]-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid, 4-[4-(dimethylamino)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester
• ETHYL 4-[4-(DIMETHYLAMINO)PHENYL]-6-METHYL-2-SULFANYLIDENE-3,4-DIHYDRO-1H-PYRIMIDINE-5-CARBOXYLATE
• Z47738909
• AKOS000528503
• SCHEMBL10112916
• STK104696
• CS-0315073
• Oprea1_849178
• CHEMBL461355
• ethyl 4-(4-dimethylaminophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• LS-09663
• SR-01000393987
• Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• MDL： MFCD00228490
• Inchi： 1S/C16H21N3O2S/c1-5-21-15(20)13-10(2)17-16(22)18-14(13)11-6-8-12(9-7-11)19(3)4/h6-9,14H,5H2,1-4H3,(H2,17,18,22)
• InChI Key： UZVCADMHFJWQMP-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCC)C(C2C=CC(=CC=2)N(C)C)N1

Computed Properties

• Exact Mass: 319.13563
• Monoisotopic Mass: 319.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• PSA: 53.6

Additional information on Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 19492-61-6): A Comprehensive Overview

Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 19492-61-6) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a complex molecular structure that has garnered attention due to its potential biological activities and synthetic utility. The presence of multiple functional groups, including a thioxo moiety and an ester group, makes it a versatile scaffold for further chemical modifications and drug development.

The< strong>Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate molecule belongs to the pyrimidine class of compounds, which are well-documented for their wide range of biological functions. Pyrimidines are fundamental components of nucleic acids and play crucial roles in various metabolic pathways. The structural features of this compound, particularly the dimethylamino group and the thioxo ring, contribute to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The< strong>Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been studied for its potential pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The dimethylamino group is known to enhance lipophilicity and improve membrane permeability, making it an attractive moiety for drug design. Additionally, the thioxo ring can serve as a scaffold for further derivatization to explore new therapeutic avenues.

In the context of drug development, the< strong>Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been investigated for its ability to interact with biological targets such as enzymes and receptors. The compound's structural complexity allows for selective binding to specific sites on these targets, which is crucial for achieving desired therapeutic effects. Researchers have leveraged computational methods and high-throughput screening to identify derivatives with enhanced potency and reduced side effects.

The synthesis of< strong>Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The thioxo group introduces a point of reactivity that can be exploited for further functionalization. Advances in synthetic methodologies have enabled the efficient preparation of this compound in high yields and purity levels suitable for pharmaceutical applications.

The< strong>Ethyl 4-4-(dimethylamino)phenyl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been explored in preclinical studies to evaluate its pharmacokinetic properties. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential adverse effects. The compound's favorable pharmacokinetic profile suggests its potential as a lead candidate for further development into a therapeutic agent.

The integration of computational chemistry and molecular modeling techniques has been instrumental in elucidating the mechanism of action of< strong>Ethyl 4-(dimethylamino)phenyl)-6-methyl)-2-thioxo]-1(2H)-pyrimidinone]. These tools have allowed researchers to predict how the compound interacts with biological targets at the atomic level. This detailed understanding has guided the design of analogs with improved binding affinities and selectivity.

The< strong>Ethyl 4-(dimethylamino)phenyl)-6-methyl)-2-thioxo]-1(2H)-pyrimidinone] has also been studied in combination therapies to assess its synergistic effects with other drugs. Combination approaches are increasingly recognized as a strategy to overcome drug resistance and enhance treatment outcomes. Preliminary results suggest that this compound may enhance the efficacy of existing therapies when used in conjunction with other agents.

The future prospects for< strong>Ethyl 4-(dimethylamino)phenyl)-6-methyl)-2-thioxo]-1(2H)-pyrimidinone] are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. The compound's unique structural features make it a valuable tool for exploring novel therapeutic strategies in various disease areas. As computational methods advance and high-throughput screening becomes more efficient, the identification of new derivatives with enhanced properties will likely accelerate.